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Compound of Interest

Compound Name: Carboxybetaine methacrylate

Cat. No.: B1426704

Essential Safety and Handling Guide for
Carboxybetaine Methacrylate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Carboxybetaine methacrylate. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

Carboxybetaine methacrylate is classified with specific hazards that necessitate careful
handling. The following table summarizes its classification according to the Globally
Harmonized System (GHS).[1]
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Hazard Classification GHS Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 o]

H315: Causes skin irritation[1]
[2]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation[1][2]

Specific Target Organ Toxicity H335: May cause respiratory

Single Exposure), Respirator Category 3
(Sing P ) P Y g0y irritation[1][2]

Tract Irritation

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure safety.[3] Engineering controls, such as ensuring adequate ventilation and providing
accessible safety showers and eye wash stations, should also be in place.[1]
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Specifications and

Body Part Required PPE .
Recommendations
Goggles are essential to
protect from potential chemical
Safety goggles with side- splashes.[1][3] A face shield
Eyes/Face ) ) ] ) )
shields, Face shield should be used in conjunction
with goggles when there is a
significant risk of splashing.[3]
_ Chemically resistant gloves
Hands Protective gloves o )
(e.g., nitrile) are required.[1][4]
Wear a lab coat and, if
_ _ necessary, an apron or
Body Impervious clothing, Lab coat

coveralls to protect skin and
clothing.[1][3]

Respiratory

Suitable respirator

A respirator (e.g., N95 or P1
dust mask) should be used
when dust or aerosols may be
generated.[5] Use only in
areas with appropriate exhaust

ventilation.[1]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

2. Handling the Substance:

Avoid breathing dust, fumes, or vapors.[1]

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]
Confirm that a safety shower and an eye wash station are readily accessible.[1][6]

Gather all necessary PPE and ensure it is in good condition.
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e Prevent all contact with skin and eyes.[1][6]

e Weigh and handle the solid material in a manner that minimizes dust formation.[1]
e When preparing solutions, add the solid to the solvent slowly.

o Keep the container tightly sealed when not in use.[1]

3. Storage:

e Store in a cool, dry, and well-ventilated area.[1]

o Keep the container tightly sealed and in a dark place.[2] Recommended storage
temperatures are between 2-8°C.[2][6]

» For solutions stored in a solvent, storage at -80°C for 6 months or -20°C for 1 month (under
nitrogen) is advised.[7]

4. In Case of Accidental Exposure:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
separating eyelids to ensure adequate flushing. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1]

o Skin Contact: Wash the affected area thoroughly with plenty of soap and water. Remove
contaminated clothing and shoes. Seek medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Do not use mouth-to-mouth resuscitation. Seek medical attention.[1]

 Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate
medical attention.[1]

Spill and Disposal Plan

Spill Response:

e Evacuate: Clear the area of all personnel.
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¢ Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further leakage or spillage. Keep the material away from drains and water
courses.[1]

e Protect: Wear full personal protective equipment, including respiratory protection.[1]
e Clean-up:

o For solids, gently sweep up the material and place it in a suitable, closed container for
disposal.[6] Avoid creating dust.

o For solutions, absorb with an inert, finely-powdered liquid-binding material (e.g., diatomite,
universal binders).[1]

o Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.[1]

» Dispose: Dispose of all contaminated materials as hazardous waste according to
regulations.[1]

Waste Disposal:

e Product: Dispose of the substance in accordance with all applicable federal, state, and local
regulations.[1] Consider using a licensed disposal company for non-recyclable solutions.[5]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
product itself, following all relevant regulations.[1]

o Empty Containers: The first rinse of a thoroughly emptied container must be collected and
disposed of as hazardous waste.[8] For highly toxic chemicals, the first three rinses must be
collected as hazardous waste.[8]

Handling Workflow Diagram
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Caption: Workflow for the safe handling of Carboxybetaine methacrylate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1426704?utm_src=pdf-body-img
https://www.benchchem.com/product/b1426704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1426704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1426704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

